N-(1,7-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide

• IUPAC Name: N-(1,7-dimethylpyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide
• InChI: InChI=1S/C20H18N4O2/c1-12-8-9-13-11-15-18(23-24(2)19(15)21-16(13)10-12)22-20(25)14-6-4-5-7-17(14)26-3/h4-11H,1-3H3,(H,22,23,25)
• InChI Key: QJXRDBQZLHIWRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC3=C(C=C2C=C1)C(=NN3C)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol

Description

N-(1,7-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential applications in cancer therapy. This compound was first synthesized in the 1980s, and since then, numerous studies have been conducted to investigate its mechanism of action and potential therapeutic benefits.

Scientific Research Applications

Anticancer Potential

. Researchers have investigated its antineoplastic effects, particularly in vitro models of chronic leukemia. .

Immunomodulation

Immunomodulatory properties are crucial for therapeutic interventions. This compound may influence immune responses, affecting cytokine production, T-cell activation, or immune cell proliferation. .

Anti-Inflammatory Activity

Given its structural features, N-(1,7-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide might exhibit anti-inflammatory effects. .

Kinase Inhibition

Pyrazoloquinolines often interact with kinases. Investigate whether this compound inhibits specific kinases involved in disease pathways (e.g., cancer-related kinases, MAPKs, or PI3K/Akt). .

Photophysical Properties

Understanding the photophysical behavior of this compound is essential. Researchers should explore its absorption and emission spectra, quantum yield, and fluorescence lifetime. .

Drug Design and Optimization

Use N-(1,7-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide as a scaffold for drug design. Modify its substituents to enhance selectivity, bioavailability, or pharmacokinetics. .

Mechanism of Action

Target of Action

Similar compounds, such as pyrazolo[3,4-b]quinoline derivatives, have been used as pharmaceutical agents and as inhibitors of oncogenic ras .

Mode of Action

It is likely that it interacts with its targets, possibly oncogenic ras proteins, to inhibit their function . This could result in changes to cellular signaling pathways, potentially leading to the inhibition of cell proliferation in cancerous cells.

Biochemical Pathways

Given its potential role as an inhibitor of oncogenic ras, it may impact pathways related to cell proliferation and survival .

Action Environment

For instance, heating was necessary to obtain a significant yield of a similar compound .